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Compound of Interest

Compound Name: D-Penicillamine disulfide

Cat. No.: B148985 Get Quote

An In-depth Exploration of the Mechanisms and Therapeutic Implications of a Key Metabolite

D-Penicillamine, a disease-modifying antirheumatic drug (DMARD) and chelating agent, has

long been a subject of scientific inquiry. While its therapeutic applications in Wilson's disease,

cystinuria, and rheumatoid arthritis are well-documented, the biological activities of its

metabolites, particularly D-penicillamine disulfide, are less comprehensively understood. This

technical guide provides a detailed examination of the biological activity of D-penicillamine
disulfide, offering insights for researchers, scientists, and drug development professionals.

Physicochemical Properties and Metabolism
D-penicillamine is rapidly absorbed after oral administration and undergoes extensive

metabolism. A significant portion of D-penicillamine is converted to its disulfide form, D-
penicillamine disulfide, as well as mixed disulfides with cysteine and other thiols.[1][2][3]

Approximately 80% of D-penicillamine in plasma is bound to proteins, especially albumin.[4][5]

The disulfide metabolites are considered the most significant in terms of plasma concentration

and are primarily eliminated through renal excretion.[4][5][6] The formation of D-penicillamine
disulfide is a key aspect of its metabolism and is thought to play a role in its overall biological

effects.

Table 1: Physicochemical Properties of D-Penicillamine Disulfide[7][8]
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Property Value

Molecular Formula C₁₀H₂₀N₂O₄S₂

Molecular Weight 296.41 g/mol

Appearance White or practically white crystalline powder

Melting Point 204 °C (decomposes)

Optical Activity [α]25/D −75° (c = 1 in 1 M NaOH)

Core Biological Activities and Mechanisms of Action
The biological activity of D-penicillamine disulfide is multifaceted, stemming from its chemical

structure and its role as a metabolite of D-penicillamine. Its effects can be broadly categorized

into immunomodulation, metal chelation, and redox activities.

Immunomodulatory Effects
D-penicillamine has been shown to exert immunosuppressive effects, particularly on T-

lymphocytes.[9] In vitro studies have demonstrated that D-penicillamine, in the presence of

copper ions, inhibits the proliferation of human T-lymphocytes.[10] This inhibition is mediated

by the generation of hydrogen peroxide (H₂O₂).[11] While the direct effects of D-penicillamine
disulfide on T-cell activity are less studied, its formation from D-penicillamine suggests a

potential role in the overall immunomodulatory profile of the parent drug. The mechanism

involves the inhibition of helper T-cell function without significantly affecting B-cells or

augmenting suppressor cell function.[12]
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Figure 1: D-Penicillamine's inhibition of T-cell proliferation.

Copper Chelation and Redox Activity
D-penicillamine is a well-known chelating agent for copper, a property central to its use in

Wilson's disease.[4] The interaction with copper is complex, involving the reduction of Cu(II) to

Cu(I) and the concomitant oxidation of D-penicillamine to its disulfide form.[13][14] This redox

cycling can lead to the generation of reactive oxygen species (ROS), such as hydrogen

peroxide, which can have both therapeutic and cytotoxic effects.[14][15][16] Studies have

shown that D-penicillamine in the presence of copper can induce apoptosis in cancer cells

through oxidative stress.[1][17][18] The disulfide form itself is part of this redox cycle and its

stability and reactivity are crucial to the overall process.
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Copper Chelation and ROS Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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